1-[2-(2-chlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine

• IUPAC Name: 2-(2-chlorophenoxy)-1-(4-ethylpiperazin-1-yl)-2-methylpropan-1-one
• InChI: InChI=1S/C16H23ClN2O2/c1-4-18-9-11-19(12-10-18)15(20)16(2,3)21-14-8-6-5-7-13(14)17/h5-8H,4,9-12H2,1-3H3
• InChI Key: HLBKYLIYWDRFGF-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C(C)(C)OC2=CC=CC=C2Cl
• Molecular Formula: C16H23ClN2O2
• DSSTOX Substance ID: DTXSID001164235
• Molecular Weight: 310.82 g/mol
• CAS RN: 959245-13-7

Description

1-[2-(2-chlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine, also known as CMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in 1993 by researchers at Pfizer. CMPP has been extensively studied for its potential use in scientific research applications due to its unique chemical properties and mechanism of action.

Mechanism of Action

The mechanism of action of 1-[2-(2-chlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine is not fully understood, but it is thought to act as a partial agonist at several neurotransmitter receptors. This means that it can either activate or inhibit the receptors, depending on the specific receptor and the concentration of 1-[2-(2-chlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine.
Biochemical and Physiological Effects:
1-[2-(2-chlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine has been shown to have a variety of biochemical and physiological effects. It has been shown to increase dopamine and serotonin release in the brain, which can lead to changes in behavior and mood. It has also been shown to increase heart rate and blood pressure, indicating potential cardiovascular effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(2-chlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine in lab experiments is its specificity for certain neurotransmitter receptors. This can allow researchers to more precisely study the effects of these neurotransmitters on behavior and physiology. However, one limitation is that the mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research on 1-[2-(2-chlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine. One area of interest is its potential use in the treatment of psychiatric disorders, such as depression and anxiety. Additionally, further research is needed to fully understand the mechanism of action of 1-[2-(2-chlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine and its effects on behavior and physiology. Finally, there is potential for the development of new compounds based on the structure of 1-[2-(2-chlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine, which could have even greater specificity and efficacy for certain neurotransmitter receptors.

Synthesis Methods

The synthesis of 1-[2-(2-chlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine involves the reaction of 2-chlorophenoxyacetic acid with 2-amino-2-methylpropanol to form the corresponding amide. This amide is then reacted with ethyl piperazine to form 1-[2-(2-chlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine.

Scientific Research Applications

1-[2-(2-chlorophenoxy)-2-methylpropanoyl]-4-ethylpiperazine has been used in various scientific research applications, including neuroscience, pharmacology, and toxicology. It has been shown to have an affinity for several neurotransmitter receptors, including dopamine, serotonin, and norepinephrine receptors. This makes it a potentially useful tool for studying the effects of these neurotransmitters on behavior and physiology.